N'-(4-methoxybenzo[d]thiazol-2-yl)propionohydrazide

• IUPAC Name: N'-(4-methoxy-1,3-benzothiazol-2-yl)propanehydrazide
• InChI: InChI=1S/C11H13N3O2S/c1-3-9(15)13-14-11-12-10-7(16-2)5-4-6-8(10)17-11/h4-6H,3H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key: MHXPGGLJCVREFM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NNC1=NC2=C(C=CC=C2S1)OC
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol

Description

N'-(4-methoxybenzo[d]thiazol-2-yl)propionohydrazide, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTP is a hydrazide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been thoroughly investigated.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Derivatives

  N'-(4-methoxybenzo[d]thiazol-2-yl)propionohydrazide and its derivatives have been synthesized and characterized for various biological activities. These compounds are notable for their potential in pharmacological research, particularly in the context of antibacterial and antifungal activities (Kumar et al., 2013).

• Antimicrobial Properties

  Research indicates significant antimicrobial activities against various bacterial and fungal strains, showcasing the potential of these compounds in treating microbial infections (Desai et al., 2013).

• Anticancer Applications

  Some derivatives have demonstrated promising anticancer properties. For example, studies have shown that certain compounds exhibit potent cytotoxic effects against cancer cell lines, highlighting their potential as anticancer agents (Tsai et al., 2016).

• Synthesis of Schiff Base Compounds

  Schiff base compounds derived from this compound have been synthesized and shown remarkable activities in various biological fields including antibacterial, antifungal, antioxidant, cytotoxic, and enzymatic activities (Sirajuddin et al., 2013).

Molecular Studies and Chemical Analysis

• Molecular Docking and Simulation

  These compounds have been used in molecular docking and dynamic simulation studies, particularly targeting proteins like the main protease of SARS-CoV-2, indicating their potential role in antiviral research (Alghamdi et al., 2023).

• Structural Characterization

  Detailed structural characterization of these compounds has been achieved through various spectroscopic methods, which is crucial for understanding their chemical properties and potential applications in various fields of medicinal chemistry (Taha et al., 2014).

Mechanism of Action

Target of Action

The primary target of N’-(4-methoxy-1,3-benzothiazol-2-yl)propanehydrazide is Mycobacterium tuberculosis . This compound has shown significant inhibitory activity against this bacterium, making it a potential candidate for anti-tubercular therapy .

Mode of Action

The compound interacts with its target by inhibiting the growth of Mycobacterium tuberculosis .

Biochemical Pathways

Given its anti-tubercular activity, it is likely that it interferes with pathways essential for the survival and replication of mycobacterium tuberculosis .

Result of Action

The primary result of the compound’s action is the inhibition of Mycobacterium tuberculosis growth . This suggests that N’-(4-methoxy-1,3-benzothiazol-2-yl)propanehydrazide could be effective in the treatment of tuberculosis .